Cas no 2404-87-7 (3-Phenylthiophene)

3-Phenylthiophene structure
Product Name:3-Phenylthiophene
CAS No:2404-87-7
Molecular Formula:C10H8S
Molecular Weight:160.2355
MDL:MFCD00114997
CID:42904
PubChem ID:87575231
3-Phenylthiophene Properties
Names and Identifiers
-
- 3-phenylthiophene
- Phenylthiophene
- 3-(1-naphthyl)thiophene
- 3-benzylothiofuran
- 3-phenyl-thiophene
- 3-Phenylthiophene1000µg
- 3-thienylbenzene
- benzothiophene
- Thiophene,3-phenyl
- Thiophene, 3-phenyl-
- ZDQZVKVIYAPRON-UHFFFAOYSA-N
- NSC229334
- BIDD:GT0455
- ZDQZVKVIYAPRON-UHFFFAOYSA-
- BDBM12366
- SBB087462
- FCH1114735
- VT20255
- ZB015446
- 2404-87-7
- T72133
- CS-0196398
- 3-Phenylthiophene, 95%
- PD119595
- AI-942/25034734
- FT-0616355
- SCHEMBL149952
- NSC 229334
- AMY22851
- MFCD00114997
- 3-Phenylthiophene
- NSC-229334
- AS-56884
- P1126
- A817061
- DTXSID90178787
- EINECS 219-297-5
- AC-4933
- UNII-HFB27SS2KM
- HFB27SS2KM
- InChI=1/C10H8S/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-8H
- NS00027546
- AKOS005067499
- 95831-29-1
- CHEMBL386250
- NORNICOTINE,DL-(RG)
- DB-046332
- DTXCID50101278
-
- MDL: MFCD00114997
- InChIKey: ZDQZVKVIYAPRON-UHFFFAOYSA-N
- Inchi: 1S/C10H8S/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-8H
- SMILES: S1C([H])=C([H])C(=C1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
Computed Properties
- Exact Mass: 160.03500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 160.034671
- Heavy Atom Count: 11
- Complexity: 116
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 28.2
Experimental Properties
- LogP: 3.41510
- PSA: 28.24000
- Refractive Index: 1.598
- Boiling Point: 256°C(lit.)
- Melting Point: 90.0 to 93.0 deg-C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
- Flash Point: 65.5 °C
- Color/Form: Colorless solid
- Solubility: Soluble in ethanol \ ether \ ethyl acetate and other organic solvents
- Density: 1.111
3-Phenylthiophene Security Information
- WGK Germany:3
- Safety Instruction: H303+H313+H110
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Storage Condition:2-8°C
- Signal Word:warning
3-Phenylthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Phenylthiophene Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB65542-100mg |
3-Phenylthiophene |
2404-87-7 | 95% | 100mg |
$66.00 | ||
Aaron | AR003KKY-100mg |
3-Phenylthiophene |
2404-87-7 | 95% | 100mg |
$16.00 | 2025-02-11 | |
abcr | AB140849-1 g |
3-Phenylthiophene, 95%; . |
2404-87-7 | 95% | 1 g |
€167.50 | 2023-07-20 | |
Alichem | A169004019-5g |
3-Phenylthiophene |
2404-87-7 | 95% | 5g |
$336.60 | 2023-09-02 | |
Ambeed | A903415-250mg |
3-Phenylthiophene |
2404-87-7 | 95% | 250mg |
$31.0 | ||
Chemenu | CM199473-5g |
3-Phenylthiophene |
2404-87-7 | 95% | 5g |
$286 | 2021-08-05 | |
Enamine | EN300-49156-1.0g |
3-phenylthiophene |
2404-87-7 | 1.0g |
$0.0 | |||
eNovation Chemicals LLC | D747943-1g |
3-Phenylthiophene |
2404-87-7 | 95.0% | 1g |
$225 | 2022-09-08 | |
Fluorochem | 201453-1g |
3-phenylthiophene |
2404-87-7 | >95.0%(GC) | 1g |
£110.00 | 2022-03-01 | |
TRC | P320985-50mg |
3-Phenylthiophene |
2404-87-7 | 50mg |
$ 50.00 | 2022-06-03 |
3-Phenylthiophene Suppliers
Shandong Dexin Fine Chemical Co., Ltd.
(CAS:2404-87-7)
MR./MRS.:ZHANG WEN JIE
Phone:15553333686
Email:643971@QQ.COM
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:2404-87-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:2404-87-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-Phenylthiophene Related Literature
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Derek R. Boyd,Narain D. Sharma,Nimal Gunaratne,Simon A. Haughey,Martina A. Kennedy,John F. Malone,Christopher C. R. Allen,Howard Dalton Org. Biomol. Chem. 2003 1 984
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2. Synthesis and properties of novel bis(triarylamines) based on a 3,3′-diphenyl-2,2′-bithiophene coreKen-Tsung Wong,Tsung Hsi Hung,Shen C. Kao,Chung Hsien Chou,Yuhlong Oliver Su Chem. Commun. 2001 1628
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Igor L. Zheldakov,Jenna M. Wasylenko,Christopher G. Elles Phys. Chem. Chem. Phys. 2012 14 6211
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Mingxiao Sun,Puxing Kuang,Leiqiang Qin,Cheng Gu,Zengqi Xie,Yuguang Ma Chem. Commun. 2017 53 9602
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Miao Zhang,Peng Yu,Jing Xie,Jianshu Li J. Mater. Chem. B 2022 10 2338
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6. Synthesis, characterization, and electrogenerated chemiluminescence of phenyl-substituted, phenyl-annulated, and spirofluorenyl-bridged oligothiophenesUllrich Mitschke,Peter B?uerle J. Chem. Soc. Perkin Trans. 1 2001 740
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7. Electrochemical preparation of highly anode-active poly(3-phenylthiophene)Masa-Aki Sato,Susumu Tanaka,Kyoji Kaeriyama J. Chem. Soc. Chem. Commun. 1987 1725
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8. Electrocyclic aromatic substitution by the diazo group. Part 5. The reactions of α-(2-arylthienyl)diazoalkanesDavid P. Munro,John T. Sharp J. Chem. Soc. Perkin Trans. 1 1984 571
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Yajun Zhang,Zhengkui Zhang,Changren Liu,Weizhi Chen,Cheng Li,Wei Wu,Xiqun Jiang Polym. Chem. 2017 8 1672
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10. An efficient general route to furo-, pyrido- and thieno-[d][2]benzazepines via Pd0 catalysed cross coupling reactions and nitrile ylide cyclisationsHarry Finch,Donald H. Reece,John T. Sharp J. Chem. Soc. Perkin Trans. 1 1994 1193
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2404-87-7)3-Phenylthiophene

Purity:99%
Quantity:5g
Price($):256.0